Cas no 2228912-32-9 (methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228912-32-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6390486
• PubChem ID: 165651315
• Update Time: 2025-05-25

methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate
• EN300-1739663
• 2228912-32-9
• methyl 1-methyl-4-[(piperidin-3-yl)methyl]-1H-pyrazole-3-carboxylate

• Inchi： 1S/C12H19N3O2/c1-15-8-10(11(14-15)12(16)17-2)6-9-4-3-5-13-7-9/h8-9,13H,3-7H2,1-2H3
• InChI Key： SYZJCMVRMDQKNA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)CC1CNCCC1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate (CAS No. 2228912-32-9)

The compound methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate (CAS No. 2228912-32-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrazole core and a piperidine moiety, this compound is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, given its ability to interact with various biological targets.

One of the key reasons for the growing interest in methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate is its versatility in medicinal chemistry. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, known for its stability and ability to form hydrogen bonds. Meanwhile, the piperidine group enhances the compound's bioavailability and membrane permeability, making it a valuable scaffold for CNS-targeting drugs. Recent studies have explored its potential in treating neurological disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine.

In the context of synthetic chemistry, CAS No. 2228912-32-9 represents a challenging yet rewarding target for optimization. Its synthesis often involves multi-step reactions, including esterification, alkylation, and cyclization, which are topics frequently searched by organic chemists. The compound's carboxylate ester functionality also makes it a candidate for prodrug strategies, a hot topic in drug delivery systems. As the pharmaceutical industry shifts toward personalized therapies, the demand for such tailored intermediates is expected to rise.

From an analytical perspective, characterizing methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate requires advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and confirming structural integrity, which are essential for regulatory compliance in drug development. Researchers often search for optimized analytical protocols, reflecting the compound's complexity and the need for reliable quality control measures.

Beyond its pharmaceutical applications, CAS No. 2228912-32-9 has also piqued interest in agrochemical research. The pyrazole derivatives are known for their herbicidal and insecticidal properties, making this compound a potential candidate for next-generation crop protection agents. With sustainability being a major focus in agriculture, the development of eco-friendly analogs derived from this scaffold could address pressing global challenges like food security.

In summary, methyl 1-methyl-4-(piperidin-3-yl)methyl-1H-pyrazole-3-carboxylate (CAS No. 2228912-32-9) is a multifaceted compound with broad applicability across life sciences. Its structural complexity, combined with its relevance to cutting-edge research areas, ensures its continued prominence in scientific literature and industrial R&D. As interdisciplinary collaborations expand, this molecule is poised to play a pivotal role in advancing both human health and environmental sustainability.